Cas no 142610-36-4 (5-(2-Fluorophenoxy)-2-isothiocyanato-1,3-di(propan-2-yl)benzene)

• Product Name: 5-(2-Fluorophenoxy)-2-isothiocyanato-1,3-di(propan-2-yl)benzene
• CAS No: 142610-36-4
• MF: C₁₉H₂₀FNOS
• MW: 329.431607246399
• CID: 2775217
• PubChem ID: 21750447
• Update Time: 2025-04-21

5-(2-Fluorophenoxy)-2-isothiocyanato-1,3-di(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 5-(2-Fluorophenoxy)-2-isothiocyanato-1,3-di(propan-2-yl)benzene
• 142610-36-4
• SCHEMBL9704630
• DTXSID40617696

• Inchi： 1S/C19H20FNOS/c1-12(2)15-9-14(22-18-8-6-5-7-17(18)20)10-16(13(3)4)19(15)21-11-23/h5-10,12-13H,1-4H3
• InChI Key： HXLJBAUOYCMNCY-UHFFFAOYSA-N
• SMILES： S=C=NC1C(=CC(=CC=1C(C)C)OC1C=CC=CC=1F)C(C)C

Computed Properties

• Exact Mass: 329.12496360Da
• Monoisotopic Mass: 329.12496360Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 53.7Ų